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Compound of Interest

Compound Name: Hydroxy-PEG10-Boc

Cat. No.: B1673958

For Researchers, Scientists, and Drug Development Professionals

Hydroxy-PEG10-Boc, also known by its systematic name tert-butyl 1-hydroxy-
3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate, is a monodisperse polyethylene
glycol (PEG) derivative. It is a bifunctional molecule featuring a terminal hydroxyl (-OH) group
and a tert-butyloxycarbonyl (Boc) protected carboxyl group. The 10-unit PEG chain imparts
significant hydrophilicity, making it a valuable tool in bioconjugation, drug delivery, and
proteomics.[1] Its primary applications include its use as a linker in the synthesis of Antibody-
Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS), where it enhances
the solubility and pharmacokinetic properties of the resulting conjugates.[2][3][4][5][6][7]

Core Physical and Chemical Properties

The physical properties of Hydroxy-PEG10-Boc are summarized below. These values are
compiled from various chemical suppliers and databases. Note that some properties, such as
appearance, may vary slightly between batches and suppliers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1673958?utm_src=pdf-interest
https://www.benchchem.com/product/b1673958?utm_src=pdf-body
https://www.medkoo.com/products/27977
https://www.medchemexpress.com/hydroxy-peg10-boc.html
https://peg.bocsci.com/product/hydroxy-peg10-t-butyl-ester-cas-778596-26-2-327684.html
https://www.ambeed.com/products/hydroxy-peg10-boc.html
https://www.amsbio.com/hydroxy-peg10-boc-ams-t15514-25-mg
https://www.amsbio.com/hydroxy-peg10-ch2-boc-ams-t18032-100-mg
https://www.benchchem.com/pdf/Solubility_Profile_of_Hydroxy_PEG3_CH2_2_Boc_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1673958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
CAS Number 778596-26-2
Molecular Formula C27H54013

Molecular Weight 586.71 g/mol [2][8]

Exact Mass 586.3564 g/mol [1]

Appearance Colorless to light yellow liquid or oily matter[2][3]

Density ~1.088 - 1.1 g/cm3[2][3]

Boiling Point ~611.7 °C at 760 mmHg[3]

Melting Point Not available (typically a liquid at room
temperature)

Solubility Soluble in DMSO, DCM, DMF, and Water[1][3]

Purity =95%

Storage Conditions

Short-term (days to weeks): 0 - 4°C; Long-term
(months to years): -20°C[1]

Experimental Protocols

Detailed experimental procedures for the characterization of every batch of a chemical are

typically proprietary. However, the following sections describe standard methodologies that are

used to determine the key physical properties of compounds like Hydroxy-PEG10-Boc.

Determination of Density

Due to the viscous, liquid nature of Hydroxy-PEG10-Boc, its density is typically determined

using a pycnometer or an oscillating U-tube density meter.

Methodology using a Pycnometer:

» Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and weighed empty

(ma). It is then filled with a reference liquid of known density (e.g., deionized water) at a

constant temperature (e.g., 25°C), and weighed again (mz2).
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o Sample Measurement: The pycnometer is emptied, dried, and filled with Hydroxy-PEG10-
Boc at the same constant temperature. It is then weighed for a final time (ms).

o Calculation: The density (p) of the sample is calculated using the formula: p_sample = [(ms -
ma1) / (m2 - m1)] * p_water

Determination of Solubility (Equilibrium Solubility
Method)

This protocol outlines a standard method for determining the saturation solubility of Hydroxy-
PEG10-Boc in various solvents.[7]

Materials:

Hydroxy-PEG10-Boc

e Analytical balance

 Vials with screw caps

e Thermostatic shaker

o Centrifuge or filtration system (e.g., 0.22 um syringe filters)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
ELSD or CAD) or Quantitative NMR (QNMR).

Procedure:

o Sample Preparation: Add an excess amount of Hydroxy-PEG10-Boc to a series of vials,
each containing a known volume of the desired solvent (e.g., Water, PBS, Ethanol, DMSO).
An excess of the compound should be visibly present.[7]

» Equilibration: Cap the vials securely and place them in a thermostatic shaker set to a
constant temperature (e.g., 25°C). Agitate the samples for a period sufficient to reach
equilibrium, typically 24 to 48 hours.[7]
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e Phase Separation: After equilibration, remove the vials and allow them to stand. Separate
the undissolved solute from the saturated solution by either centrifugation at high speed or
by filtering the supernatant through a syringe filter.

e Quantification:

o Carefully take a precise aliquot of the clear, saturated supernatant and dilute it with a
suitable solvent.

o Analyze the concentration of the diluted sample using a pre-calibrated HPLC or gNMR
method.

o Calculate the original concentration in the saturated solution to determine the solubility,
typically expressed in mg/mL or mol/L.

Visualizations: Structure and Application Workflows

The following diagrams, generated using the DOT language, illustrate the molecular structure
and common experimental workflows involving Hydroxy-PEG10-Boc.

Hydroxy-PEG10-Boc Structure

Covalent Covalent
Hydroxyl Group Bond PEG10 Spacer Bond Boc Protecting Group
(-OH) -(OCH2CH2)10- -C(O)OC(CHs)s

Click to download full resolution via product page

Caption: Logical relationship of the functional components in Hydroxy-PEG10-Boc.
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Caption: Simplified workflow for the synthesis of an Antibody-Drug Conjugate (ADC).
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Reactants

Deprotection Products
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Caption: Chemical workflow for the acid-catalyzed deprotection of the Boc group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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